Cas no 61579-94-0 (4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl-)

4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl- structure
61579-94-0 structure
Product Name:4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl-
CAS No:61579-94-0
MF:C21H18O2
MW:302.366425991058
CID:474086
PubChem ID:12307434
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl-
    • 2,3-diphenyl-5,6,7,8-tetrahydrochromen-4-one
    • DTXSID10486932
    • 61579-94-0
    • Inchi: 1S/C21H18O2/c22-20-17-13-7-8-14-18(17)23-21(16-11-5-2-6-12-16)19(20)15-9-3-1-4-10-15/h1-6,9-12H,7-8,13-14H2
    • InChI Key: VALUVEYCAFHTHO-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2=C1CCCC2)=O

Computed Properties

  • Exact Mass: 302.13074
  • Monoisotopic Mass: 302.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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